Cas no 661-08-5 (5-nitrouracil)
5-nitrouracil structure
Product Name:5-nitrouracil
5-nitrouracil Chemical and Physical Properties
Names and Identifiers
-
- 5-nitrouracil
- 5-nitro-1H-pyrimidine-2,4-dione
- N0281
- CHEBI:60763
- AC-907/30002012
- AI3-25473
- F0848-0340
- 5-nitropyrimidine-2,4-diol
- AKOS022142015
- 5-Nitrouracil, 98%
- 5NU
- CS-W017981
- 5-Nitro-2.6-dioxypyrimidin
- SCHEMBL5780473
- SR-01000390728-1
- Uracil, 5-nitro-
- EINECS 210-250-4
- 5-Nitro-2,4-dihydroxypyrimidine
- AKOS002337367
- SR-01000390728
- 661-08-5
- STL336705
- NSC9790
- 2,4(1H,3H)-PYRIMIDINEDIONE-5-NITRO
- CCG-50731
- 2,3H)-Pyrimidinedione, 5-nitro-
- Q27128575
- AKOS025293373
- A8490
- Z274568144
- 5-nitropyrimidine-2,4(1H,3H)-dione
- F0017-1804
- 5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione
- 5-Nitrouracil, 97%
- AM83914
- AC-23094
- STR04133
- 611-08-5
- MFCD00006021
- EN300-73335
- 5-Nitro-2,4(1H,3H)-pyrimidinedione #
- CHEMBL323780
- BBL033938
- 5-Nitro-2,4(1H,3H)-pyrimidinedione
- 5-nitropyrimidine-2,4-diol;5-NITROURACIL
- NS00034571
- NSC-9790
- NSC 9790
- 2,4(1H,3H)-Pyrimidinedione, 5-nitro-
- 5-Nitrouracil (2,4-Dihydroxy-5-nitropyrimidine)
- Epitope ID:138112
- AKOS002722690
- AKOS000399747
- STK633437
- 2,4-Dihydroxy-5-nitropyrimidine
- SCHEMBL190925
- 4-hydroxy-5-nitropyrimidin-2(1H)-one
- DTXSID2060597
- STK336423
- SY001470
- Q-200549
- DB-031414
- SR-01000390728-2
-
- Inchi: 1S/C4H3N3O4/c8-3-2(7(10)11)1-5-4(9)6-3/h1H,(H2,5,6,8,9)
- InChI Key: TUARVSWVPPVUGS-UHFFFAOYSA-N
- SMILES: O=C1C(=CNC(N1)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 157.01235559g/mol
- Monoisotopic Mass: 157.01235559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 104Ų
5-nitrouracil Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
661-08-5 (5-nitrouracil) Related Products
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- 28495-88-7(1-methyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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